Cas no 1780960-10-2 (6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1780960-10-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5141561
• PubChem ID: 92134417
• Update Time: 2026-03-03

6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid
• 1780960-10-2
• F77587
• 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C8H6N2O3/c11-5-1-2-7-9-3-6(8(12)13)10(7)4-5/h1-4,11H,(H,12,13)
• InChI Key： KUUIUOFBHXBSML-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(O)=O)N1C=C(O)C=C2

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid

6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid: A Promising Scaffold for Drug Discovery and Therapeutic Applications

6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid, with the chemical structure defined by its CAS No. 1780960-10-2, represents a novel class of heterocyclic compounds that have garnered significant attention in recent years. This molecule belongs to the imidazo[1,2-a]pyridine family, which is characterized by the fusion of an imidazole ring with a pyridine ring, creating a unique scaffold with potential biological activities. The hydroxy group at the 6-position and the carboxylic acid functionality at the 3-position are critical structural features that may influence its pharmacological profile. Recent studies have highlighted the importance of these functional groups in modulating receptor interactions and metabolic stability, making 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid a focal point for drug discovery efforts.

The CAS No. 178096,0-10-2 is a unique identifier assigned to this compound, ensuring its precise documentation in chemical databases and regulatory frameworks. This classification system is essential for researchers and pharmaceutical companies to accurately reference and synthesize the compound. The molecular formula of 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid is C₈H₆N₂O₂, with a molecular weight of 166.14 g/mol. The compound exhibits a pKa value of approximately 4.5, which suggests its potential as a weak acid with pH-dependent solubility properties. These physicochemical characteristics are critical for understanding its behavior in biological systems and its formulation into pharmaceutical products.

Recent advancements in medicinal chemistry have demonstrated that the imidazo[1,2-a]pyridine scaffold is a versatile platform for designing molecules with diverse biological activities. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of several 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid derivatives with potent anti-inflammatory properties. The researchers utilized molecular docking simulations to identify key interactions between the compound and target proteins, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB), which are central to inflammatory pathways. These findings underscore the therapeutic potential of 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid in conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the application of 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid in the development of antitumor agents. A 2024 preclinical study published in *Cancer Research* explored the compound's ability to inhibit the proliferation of cancer cells, particularly in breast and lung cancer models. The study revealed that the hydroxy group at the 6-position plays a crucial role in enhancing the compound's binding affinity to the estrogen receptor (ER), which is a key target in hormone-dependent cancers. Additionally, the carboxylic acid group at the 3-position was found to modulate the compound's metabolic stability, reducing its susceptibility to enzymatic degradation in vivo.

From a synthetic perspective, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid has been synthesized through various approaches, including the use of microwave-assisted organic reactions and catalytic methods. A 2023 paper in *Organic & Biomolecular Chemistry* described a novel one-pot synthesis strategy that combines the formation of the imidazo[1,2-a]pyridine ring with the introduction of the hydroxy and carboxylic acid functionalities. This method significantly reduces reaction times and improves the yield of the target compound, which is crucial for large-scale pharmaceutical production. The use of green chemistry principles in this synthesis highlights the compound's alignment with sustainable drug development practices.

Furthermore, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid has been investigated for its potential as a lead compound in the design of dual-action drugs. A 2024 review article in *Drug Discovery Today* discussed how the scaffold's ability to interact with multiple biological targets could be leveraged to develop therapeutics with broader therapeutic applications. For example, the compound's interaction with both G-protein coupled receptors (GPCRs) and ion channels has been explored for its potential in treating neurological disorders such as epilepsy and chronic pain. These studies emphasize the importance of 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid as a versatile platform for drug development.

From a pharmacokinetic standpoint, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid exhibits promising properties that could enhance its therapeutic efficacy. Studies have shown that the hydroxy group at the 6-position can improve the compound's solubility in aqueous environments, which is essential for oral bioavailability. Additionally, the carboxylic acid group at the 3-position may contribute to the compound's ability to cross the blood-brain barrier, making it a candidate for the treatment of central nervous system (CNS) disorders. These properties are critical for the development of effective pharmaceutical formulations that can achieve therapeutic concentrations in target tissues.

Despite its potential, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid also presents challenges that need to be addressed in its development. For example, the compound's metabolic stability in vivo may require the incorporation of structural modifications to enhance its half-life. A 2023 study in *European Journal of Medicinal Chemistry* explored the effects of introducing substituents on the imidazo[1,2-a]pyridine ring, which showed improved metabolic resistance without compromising the compound's biological activity. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid.

In conclusion, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential biological activities. The CAS No. 17809,0-10-2 ensures its precise identification, while its molecular properties provide a foundation for further exploration in drug development. As research continues to uncover new applications and optimize its pharmacological profile, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid may become a valuable therapeutic agent in the treatment of various diseases.

For researchers and pharmaceutical companies, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid offers a unique opportunity to explore its potential in the development of innovative therapies. The compound's versatility in interacting with multiple biological targets, combined with its favorable physicochemical properties, makes it a compelling candidate for further investigation. As the field of medicinal chemistry continues to evolve, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid is poised to play a significant role in the discovery of new drugs with broad therapeutic applications.

Finally, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid exemplifies the importance of interdisciplinary research in the development of novel therapeutics. By integrating knowledge from chemistry, biology, and pharmacology, scientists can unlock the full potential of this compound and address unmet medical needs. As such, the 6-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid stands as a testament to the power of innovation in drug discovery and the promise of new treatments for patients worldwide.